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Compound of Interest

Compound Name: Trifluoromethyl-tubercidin

Cat. No.: B11932483 Get Quote

Application Notes and Protocols for
Trifluoromethyl-tubercidin (TFMT)
For Researchers, Scientists, and Drug Development Professionals

These guidelines provide a comprehensive overview and detailed protocols for the preparation

of Trifluoromethyl-tubercidin (TFMT) stock solutions for various experimental applications.

Adherence to these protocols will ensure the consistency and reproducibility of experimental

results.

Introduction
Trifluoromethyl-tubercidin (TFMT) is a derivative of the natural product tubercidin, which is

produced by bacteria of the genus Streptomyces.[1][2][3][4][5] It functions as a potent inhibitor

of the host cell's 2'-O-ribose methyltransferase 1 (MTr1).[6][7] This enzyme is crucial for the

"cap-snatching" mechanism employed by influenza A and B viruses for their replication.[1][2][4]

[6][8][9] By inhibiting MTr1, TFMT effectively blocks viral replication.[4][6][7] Notably, TFMT has

demonstrated synergistic effects when used in combination with other approved anti-influenza

drugs.[1][2][4][5][6][9][10]

Quantitative Data Summary
For ease of reference, the key quantitative data for Trifluoromethyl-tubercidin are

summarized in the table below.
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Parameter Value Source

Molecular Formula C₁₂H₁₃F₃N₄O₄ [2][6][7][8]

Molecular Weight 334.25 g/mol [1][2][6][7][8]

Solubility in DMSO 3.34 mg/mL (approx. 10 mM) [6]

In Vitro Experimental

Concentration
5 - 10 µM [6]

In Vivo Experimental Dosage

(mice)
2 mg/kg (intranasal) [6]

Powder Storage Up to 24 months at -20°C [7]

Stock Solution Storage

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[6]

In DMSO: 2 weeks at 4°C; 6

months at -80°C
[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Trifluoromethyl-
tubercidin in Dimethyl Sulfoxide (DMSO).

Materials:

Trifluoromethyl-tubercidin (solid powder)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO) - use a newly opened bottle for best results[6]

Sterile, amber microcentrifuge tubes or cryovials

Vortex mixer
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Water bath or heating block (optional)

Sonicator (optional)

Calibrated pipettes and sterile tips

Procedure:

Equilibration: Allow the vial of Trifluoromethyl-tubercidin powder to equilibrate to room

temperature for at least one hour before opening.[7]

Weighing: Accurately weigh the desired amount of Trifluoromethyl-tubercidin powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.34 mg of the compound.

Dissolving:

Add the appropriate volume of sterile DMSO to the vial containing the TFMT powder. For a

10 mM stock from 3.34 mg, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, brief warming in a water bath (up to 37°C) and/or

sonication may be required to achieve complete dissolution.[6] Visually inspect the

solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes or cryovials.[6]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[6] Always protect the stock solution from light.[6]

Protocol 2: Preparation of Working Solutions
This protocol outlines the dilution of the 10 mM stock solution to prepare working solutions for

cell-based assays.

Materials:
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10 mM Trifluoromethyl-tubercidin stock solution in DMSO

Sterile cell culture medium appropriate for your experiment

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM TFMT stock solution at room temperature.

Serial Dilution (Example for a 10 µM working solution):

Perform a serial dilution of the stock solution in sterile cell culture medium.

To prepare a 10 µM working solution from a 10 mM stock, you can perform a 1:1000

dilution. For example, add 1 µL of the 10 mM stock solution to 999 µL of cell culture

medium.

Mix thoroughly by gentle pipetting or vortexing.

Application: Use the freshly prepared working solution immediately for your experiments. It is

not recommended to store diluted working solutions for extended periods.

Visualizations
Signaling Pathway: Inhibition of Influenza Virus Cap-
Snatching by TFMT
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Mechanism of TFMT in Inhibiting Influenza Virus Replication
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Caption: TFMT inhibits the host MTr1 enzyme, preventing the formation of capped host RNA

required for influenza virus "cap-snatching" and subsequent viral replication.

Experimental Workflow: Preparation of TFMT Stock
Solution
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Workflow for Preparing Trifluoromethyl-tubercidin Stock Solution
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Caption: A step-by-step workflow for the preparation of Trifluoromethyl-tubercidin (TFMT)

stock solution.

Safety Precautions
As with any chemical reagent, standard laboratory safety practices should be followed when

handling Trifluoromethyl-tubercidin.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Avoid inhalation of the powder.[3] Handle the compound in a well-ventilated area,

preferably in a chemical fume hood. Avoid contact with skin and eyes.[3] In case of contact,

rinse the affected area thoroughly with water.

Storage: Store the solid compound and stock solutions in a tightly sealed container in a cool,

dry, and well-ventilated place.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Disclaimer: This document is intended for research use only and is not a substitute for a

comprehensive risk assessment. Researchers should consult the Safety Data Sheet (SDS)

provided by the supplier for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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